Cas no 920315-43-1 (Benzamide, N-(2-aminophenyl)-4-[(7-methoxy-2H-indazol-2-yl)methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[(7-methoxy-2H-indazol-2-yl)methyl]-
• CAS No: 920315-43-1
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 757551
• PubChem ID: 59341270
• Update Time: 2025-04-19

Benzamide, N-(2-aminophenyl)-4-[(7-methoxy-2H-indazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[(7-methoxy-2H-indazol-2-yl)methyl]-
• N-(2-aminophenyl)-4-[(7-methoxyindazol-2-yl)methyl]benzamide
• n-(2-aminophenyl)-4-((7-methoxy-2h-indazol-2-yl)methyl)benzamide
• 920315-43-1
• SCHEMBL3546939
• DTXSID30731572
• N-(2-Aminophenyl)-4-[(7-methoxy-2H-indazol-2-yl)methyl]benzamide

• Inchi： 1S/C22H20N4O2/c1-28-20-8-4-5-17-14-26(25-21(17)20)13-15-9-11-16(12-10-15)22(27)24-19-7-3-2-6-18(19)23/h2-12,14H,13,23H2,1H3,(H,24,27)
• InChI Key： LGDMHGMFVWNUKK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CN(CC3C=CC(C(NC4C=CC=CC=4N)=O)=CC=3)N=C21

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.2Ų